Cas no 111041-97-5 (1H-1,2,4-Triazol-1-amine,N-[(5-nitro-2-furanyl)methylene]-)

1H-1,2,4-Triazol-1-amine,N-[(5-nitro-2-furanyl)methylene]- structure
111041-97-5 structure
Product Name:1H-1,2,4-Triazol-1-amine,N-[(5-nitro-2-furanyl)methylene]-
CAS No:111041-97-5
MF:C7H5N5O3
MW:207.146300077438
CID:187412
PubChem ID:183760
Update Time:2025-04-19

1H-1,2,4-Triazol-1-amine,N-[(5-nitro-2-furanyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-1-amine,N-[(5-nitro-2-furanyl)methylene]-
    • 1-(((5-nitro-2-furyl)methylene)amino)-1,2,4-triazole
    • 1-(5-nitrofuran-2-yl)-N-(1,2,4-triazol-1-yl)methanimine
    • 1,2,4-Triazole, 1-(((5-nitro-2-furyl)methylene)amino)-
    • 1-NFMAT
    • N-[(1E)-(5-nitrofuran-2-yl)methylidene]-1H-1,2,4-triazol-1-amine
    • DTXSID30149456
    • 111041-97-5
    • Inchi: 1S/C7H5N5O3/c13-12(14)7-2-1-6(15-7)3-9-11-5-8-4-10-11/h1-5H
    • InChI Key: QNALNSKMFDNVKC-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1C=NN1C=NC=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 207.039
  • Monoisotopic Mass: 207.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.3
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.65
  • Boiling Point: 414.2°Cat760mmHg
  • Flash Point: 204.3°C
  • Refractive Index: 1.728
  • PSA: 102.03000
  • LogP: 1.18470
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